3'-Mercapto-3'-deoxythymidine-5'-triphosphate
3'-Mercapto-3'-deoxythymidine-5'-triphosphate
Brand Name:
Vulcanchem
CAS No.:
135490-62-9
VCID:
VC21194098
InChI:
InChI=1S/C10H17N2O13P3S/c1-5-3-12(10(14)11-9(5)13)8-2-7(29)6(23-8)4-22-27(18,19)25-28(20,21)24-26(15,16)17/h3,6-8,29H,2,4H2,1H3,(H,18,19)(H,20,21)(H,11,13,14)(H2,15,16,17)/t6-,7+,8-/m1/s1
SMILES:
CC1=CN(C(=O)NC1=O)C2CC(C(O2)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)S
Molecular Formula:
C10H17N2O13P3S
Molecular Weight:
498.24 g/mol
3'-Mercapto-3'-deoxythymidine-5'-triphosphate
CAS No.: 135490-62-9
Cat. No.: VC21194098
Molecular Formula: C10H17N2O13P3S
Molecular Weight: 498.24 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 135490-62-9 |
|---|---|
| Molecular Formula | C10H17N2O13P3S |
| Molecular Weight | 498.24 g/mol |
| IUPAC Name | [hydroxy-[[(2R,3S,5R)-5-(5-methyl-2,4-dioxopyrimidin-1-yl)-3-sulfanyloxolan-2-yl]methoxy]phosphoryl] phosphono hydrogen phosphate |
| Standard InChI | InChI=1S/C10H17N2O13P3S/c1-5-3-12(10(14)11-9(5)13)8-2-7(29)6(23-8)4-22-27(18,19)25-28(20,21)24-26(15,16)17/h3,6-8,29H,2,4H2,1H3,(H,18,19)(H,20,21)(H,11,13,14)(H2,15,16,17)/t6-,7+,8-/m1/s1 |
| Standard InChI Key | CAPCNIFVHOVZCQ-GJMOJQLCSA-N |
| Isomeric SMILES | CC1=CN(C(=O)NC1=O)[C@H]2C[C@@H]([C@H](O2)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)S |
| SMILES | CC1=CN(C(=O)NC1=O)C2CC(C(O2)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)S |
| Canonical SMILES | CC1=CN(C(=O)NC1=O)C2CC(C(O2)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)S |
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